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Compound of Interest

Compound Name: 4-Amino-6-chloronicotinic acid

Cat. No.: B1287174 Get Quote

Essential Safety and Handling Guide for 4-
Amino-6-chloronicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, step-by-step safety and logistical information for handling

4-Amino-6-chloronicotinic acid in a laboratory setting. Adherence to these procedures is

critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Amino-6-chloronicotinic acid is classified with several hazards, requiring specific PPE to

minimize exposure. The Globally Harmonized System (GHS) classifications are summarized

below.
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Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection Chemical-resistant gloves

Viton® gloves are

recommended for handling

chlorinated aromatic

compounds as they have

shown no permeation after 4

hours of contact. Nitrile gloves

may have a breakthrough time

of less than an hour.[3]

Body Protection Laboratory Coat or Coveralls

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory Protection
NIOSH/MSHA approved

respirator

Use in well-ventilated areas. If

ventilation is inadequate, a

respirator is necessary to avoid

breathing dust.[2][4]
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Operational Workflow for Handling 4-Amino-6-
chloronicotinic Acid
The following diagram outlines the standard operating procedure for the safe handling of 4-
Amino-6-chloronicotinic acid from receipt to disposal.
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Operational Workflow for Handling 4-Amino-6-chloronicotinic Acid
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Caption: Standard operating procedure for 4-Amino-6-chloronicotinic acid.
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Experimental Protocols: Safe Handling and Disposal
Handling Procedure:

Engineering Controls: Always handle 4-Amino-6-chloronicotinic acid in a well-ventilated

area, preferably within a chemical fume hood.[2] Ensure that eyewash stations and safety

showers are readily accessible.[2]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as

specified in the table above.

Dispensing: Avoid generating dust when handling the solid form.[2] Use a spatula to transfer

the chemical.

Spill Response: In case of a spill, sweep up the solid material and place it into a suitable

container for disposal.[2] Avoid breathing any dust.

Disposal Plan:

Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[2]

Waste Collection:

Collect waste 4-Amino-6-chloronicotinic acid and any contaminated materials (e.g.,

gloves, paper towels) in a clearly labeled, sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Container Labeling: Label the waste container with "Hazardous Waste" and the full chemical

name: "4-Amino-6-chloronicotinic acid".

Storage: Store the waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Disposal: Arrange for pickup and disposal by an approved hazardous waste disposal

company.[2] Do not empty into drains.[2]
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Logical Relationship of Safety Measures
The following diagram illustrates the relationship between hazard identification, control

measures, and safe operational outcomes.

Hierarchy of Safety Controls

Hazard Identification
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(SOPs, Training)
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Personal Protective Equipment
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determines

Safe Laboratory Operation

Click to download full resolution via product page

Caption: Relationship between hazard assessment and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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